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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098

Technical Support Center: 2-Methyl-3-heptanol

This guide provides essential information for the safe handling and storage of 2-Methyl-3-
heptanol, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methyl-3-heptanol?

Al: 2-Methyl-3-heptanol is a flammable liquid and vapor.[1][2][3] It can also cause skin and
serious eye irritation.[4] Inhalation may lead to respiratory irritation, and ingestion or skin
contact can be harmful.[4]

Q2: What personal protective equipment (PPE) is required when handling 2-Methyl-3-
heptanol?

A2: To ensure safety, it is crucial to use the following PPE:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

» Skin Protection: Wear impervious gloves and protective clothing to prevent skin exposure.[1]

[4]15]

o Respiratory Protection: Use a NIOSH-approved respirator if exposure limits are exceeded or
if irritation occurs.[1][4]
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Q3: What are the proper procedures for storing 2-Methyl-3-heptanol?

A3: Store 2-Methyl-3-heptanol in a cool, dry, and well-ventilated area.[1][3][6] Keep the
container tightly closed and away from heat, sparks, open flames, and other ignition sources.[1]
[3][5] It should be stored separately from incompatible materials such as strong oxidizing
agents and strong acids.[3][5]

Q4: What should | do in case of accidental skin or eye contact with 2-Methyl-3-heptanol?
A4:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water and soap.[1][6] If skin irritation persists, seek medical attention.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][4] Continue rinsing and consult a physician.[1][6]

Q5: How should I handle a spill of 2-Methyl-3-heptanol?

A5: In the event of a spill, first ensure the area is well-ventilated and remove all sources of
ignition.[1] Use non-sparking tools and explosion-proof equipment.[1] Absorb the spill with an
inert material (e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[3]
Prevent the spill from entering drains.[1][6]

Q6: What is the correct fire-extinguishing media for 2-Methyl-3-heptanol?

A6: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire
involving 2-Methyl-3-heptanol.[1][6]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Irritation of the respiratory tract

Inhaling vapors due to

inadequate ventilation.

Immediately move to an area
with fresh air. If breathing is
difficult, provide oxygen. Seek
medical attention if symptoms
persist. Ensure future work is
conducted in a well-ventilated
area or with appropriate

respiratory protection.[1]

Skin redness or irritation after

handling

Direct skin contact with the

chemical.

Wash the affected area
thoroughly with soap and
water.[1][6] Apply a soothing
lotion. For persistent irritation,
consult a physician. Review
and reinforce the use of proper

protective gloves.[4]

The chemical has a brownish
tint.

Potential contamination or

degradation.

Do not use the chemical.
Dispose of it according to your
institution's hazardous waste
disposal procedures. Obtain a

new, unopened container.

Difficulty in dissolving the

compound.

The chosen solvent may not

be appropriate.

Refer to solubility data for 2-
Methyl-3-heptanol. Consider
using a different solvent or
gentle heating if the
compound's properties permit

and it is safe to do so.

Quantitative Data Summary
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Property Value Source
Molecular Formula C8H180 [2][6]
Molecular Weight 130.23 g/mol [2]
Boiling Point 167.2°C at 760 mmHg [1]
Flash Point 54 °C/129.2 °F [31[7]
Specific Gravity 0.820 [31[7]
CAS Number 18720-62-2 [1][6]

Experimental Workflow

General Protocol for Safe Handling of 2-Methyl-3-
heptanol
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Caption: Workflow for the safe handling of 2-Methyl-3-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemicalbook.com [chemicalbook.com]
. 2-Methylheptan-3-ol | C8H180 | CID 86781 - PubChem [pubchem.ncbi.nim.nih.gov]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

1
2
3
o 4. pfaltzandbauer.com [pfaltzandbauer.com]
5
6. Page loading... [guidechem.com]

7

. WERCS Studio - Application Error [assets.thermofisher.com]

» To cite this document: BenchChem. [Safe handling and storage procedures for 2-Methyl-3-
heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094098#safe-handling-and-storage-procedures-for-2-
methyl-3-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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